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Compound of Interest

Compound Name: Tris(3,5-xylenyl)phosphate
CAS No.: 25653-16-1
Cat. No.: B042654

Get Quote

Executive Summary

This guide details the application of Tris(3,5-xylenyl)phosphate (CAS: 25653-16-1), a specific
isomer of Trixylenyl Phosphate (TXP), as a functional additive in Polyvinyl Chloride (PVC) and
engineering thermoplastics. Unlike generic tricresyl phosphates (TCP), the 3,5-xylenyl isomer
offers a critical safety advantage: the absence of ortho-methyl substitution eliminates the
pathway for organophosphate-induced delayed neuropathy (OPIDN). This application note
provides formulation protocols, mechanistic insights, and safety validation data for researchers
requiring high thermal stability and flame retardancy without the neurotoxic liability of legacy
organophosphates.

Chemical Identity & Mechanistic Basis
Structural Advantage

Tris(3,5-xylenyl)phosphate consists of a central phosphorus atom esterified with three 3,5-
dimethylphenol groups.
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» Steric Shielding: The methyl groups at the meta (3,5) positions provide steric hindrance that
protects the phosphate ester linkage from premature hydrolysis, a common failure mode in
standard phosphate plasticizers.

o Neurotoxicity Safety: The absence of ortho-substituents prevents the metabolic formation of
cyclic saligenin phosphates, the neurotoxic metabolites responsible for the paralysis
associated with Tri-ortho-cresyl phosphate (TOCP).

Mechanism of Action

TXP functions as a dual-action additive. The following diagram illustrates the simultaneous
plasticization and flame-retardant pathways.
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Figure 1: Mechanistic pathway of TXP acting as both a plasticizer (green) and flame retardant
(red).

Formulation Protocols
Material Handling & Pre-requisites

 State: Viscous liquid (Pour point approx. -5°C).[1][2]
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e Pre-heating: If stored below 15°C, heat to 40°C to reduce viscosity for accurate dosing.

o Compatibility: Highly compatible with PVC, Nitrocellulose, and Polyphenylene Oxide (PPO).

Protocol A: PVC Dry-Blending (Calendering/Extrusion)

Objective: Create a homogeneous dry blend for flexible PVC sheets or cable sheathing.
Reagents:

e PVC Resin (K-value 65-70): 100 phr

o Tris(3,5-xylenyl)phosphate: 30-50 phr (depending on required LOI)

e Ca/Zn Stabilizer: 2-3 phr

o Epoxidized Soybean Oil (Co-stabilizer): 3 phr

Step-by-Step Methodology:

e Resin Charging: Charge PVC resin into a high-speed mixer. Begin mixing at low speed (600
rpm) to break up agglomerates.

o Stabilizer Addition: At 50°C, add Ca/Zn stabilizer and co-stabilizers.

o Plasticizer Injection: Increase mixer speed (1200-1500 rpm). Inject pre-heated TXP (50°C)
slowly over 60 seconds.

o Critical Control Point: Injection must occur after the resin reaches 60°C but before 80°C to
ensure uniform absorption into the porous PVC grains.

e Dry Point: Continue mixing until the "dry point" is reached (mixture becomes free-flowing
powder again). This typically occurs at 105°C - 110°C.

e Cooling: Discharge immediately into a cooling mixer. Cool to 40°C to prevent caking.

o Maturation: Allow the dry blend to rest for 24 hours to equilibrate plasticizer distribution
before extrusion.
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Protocol B: Plastisol Preparation (Coating/Dipping)

Objective: Create a stable paste for fabric coating or dip molding.
Step-by-Step Methodology:

e Liquid Phase Prep: Premix TXP with liquid stabilizers and viscosity depressants in a vacuum
dissolver vessel.

e Resin Incorporation: Gradually add Paste PVC resin (emulsion grade) while stirring at low
shear (500 rpm) to wet out the resin.

o Dispersion: Once all resin is added, increase speed to 1500 rpm for 5-10 minutes. Maintain
temperature <35°C to prevent premature gelation (solvation).

e Deaeration (Crucial): Apply vacuum (-0.9 bar) for 15 minutes while stirring slowly. TXP has a
higher viscosity than DEHP; entrapped air is a common defect.

e Curing Profile:

o Gelation: Begins at ~80°C.

o Fusion: Full mechanical properties require 170°C - 190°C for 2-3 minutes.
Performance Characterization

Comparative Data: TXP vs. Standard Plasticizers

The following table contrasts Tris(3,5-xylenyl)phosphate with standard plasticizers. Note the
superior flame retardancy (LOI) and lower volatility compared to DEHP.
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Tris(3,5- Tricresyl
Property Test Method xylenyl)phosp Phosphate DEHP (DOP)
hate (TCP)
Viscosity (25°C) ASTM D445 ~200 mPa-s ~60-80 mPa:s 50-80 mPa-s
Flash Point ASTM D92 > 240°C > 230°C ~205°C
Limiting Oxygen 28 - 32% (in
ASTM D2863 26 - 30% 22 - 24%
Index (LOI) PVC)
Volatility (Wt
loss, 24h @ ASTM D1203 <0.1% <0.2% ~0.5%
100°C)
Neurotoxicity ) Negative (No Positive (if >1% ]
) In vivo models Negative
Potential OPIDN) ortho)

Validation Workflow

To validate the efficacy of TXP in your formulation, follow this testing workflow:
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Figure 2: Standard validation workflow for flame-retardant plasticizers.
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Safety & Toxicology (Drug Development

Perspective)
The "Ortho-Effect" and Neurotoxicity

For researchers transitioning from drug development to medical materials, understanding the
toxicity profile of organophosphates is paramount.

» Historical Context: Tricresyl phosphate (TCP) caused mass poisonings (e.g., "Ginger Jake"
paralysis) due to the presence of the ortho-cresyl isomer.[3] This isomer metabolizes into
cyclic saligenin phosphate, a potent inhibitor of Neuropathy Target Esterase (NTE).

o 3,5-Xylenyl Safety: The 3,5-dimethyl substitution pattern of Tris(3,5-xylenyl)phosphate
structurally precludes the formation of the cyclic saligenin metabolite.

o Metabolism: It hydrolyzes primarily into 3,5-xylenol and phosphoric acid, which are
excreted without inhibiting NTE.

o Reference: Studies on roosters (the standard model for OPIDN) have shown no signs of
delayed neuropathy with pure 3,5-isomers [1].[4]

Handling Precautions

While non-neurotoxic, TXP is a chemical additive.
o PPE: Nitrile gloves and safety glasses.

 Inhalation: Use local exhaust ventilation during high-temperature compounding (170°C+) to
capture any phosphoric acid mists or volatiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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